N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate

• IUPAC Name: oxalic acid;N-(oxolan-2-ylmethyl)-2-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetamide
• InChI: InChI=1S/C19H21F3N4O3.C2H2O4/c20-19(21,22)14-4-1-3-12(7-14)17-24-18(29-25-17)13-9-26(10-13)11-16(27)23-8-15-5-2-6-28-15;3-1(4)2(5)6/h1,3-4,7,13,15H,2,5-6,8-11H2,(H,23,27);(H,3,4)(H,5,6)
• InChI Key: GJBRJJGJBWLZIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C21H23F3N4O7
• Molecular Weight: 500.4 g/mol

Description

N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C21H23F3N4O7 and its molecular weight is 500.431. The purity is usually 95%.
BenchChem offers high-quality N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on heterocyclic compounds like 1,3,4-oxadiazoles and azetidinones highlights the interest in synthesizing novel structures for potential applications in medicinal chemistry and material science. For instance, studies have explored the synthesis of azetidinone derivatives from 1H-benzimidazole, demonstrating their potential antimicrobial and cytotoxic activities (Noolvi et al., 2014). Such research underscores the ongoing efforts to explore the chemical space of these heterocycles for new functionalities and applications.

Biological Activity Exploration

Another significant area of research involves evaluating the biological activities of compounds containing 1,3,4-oxadiazole and azetidine moieties. Studies often focus on their potential as antimicrobial, anti-inflammatory, and anticancer agents. For example, the computational and pharmacological evaluation of novel derivatives for toxicity assessment and tumor inhibition highlights the potential therapeutic applications of these compounds (Faheem, 2018).

Material Science and Chemical Reactions

In material science and synthetic chemistry, the focus is often on the unique reactivity and properties of heterocyclic structures. For instance, the study of photochemical reactions involving 1,3,4-oxadiazoles and furan demonstrates the intricate chemistry that these compounds can undergo, potentially leading to novel materials or synthetic methodologies (Tsuge et al., 1973).

Synthetic Methodologies

Developing new synthetic methods for constructing these heterocycles is also a critical area of research. The safe generation and utilization of reactive intermediates in continuous flow reactors for synthesizing related compounds illustrate the advancements in synthetic techniques that can lead to safer and more efficient production of these complex molecules (Gutmann et al., 2012).